Cas no 2228239-38-9 (2-bromo-3-(nitromethyl)pyridine)

• Product Name: 2-bromo-3-(nitromethyl)pyridine
• CAS No: 2228239-38-9
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 6264648
• PubChem ID: 165711621
• Update Time: 2025-05-23

2-bromo-3-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(nitromethyl)pyridine
• 2228239-38-9
• EN300-1905546

• Inchi： 1S/C6H5BrN2O2/c7-6-5(4-9(10)11)2-1-3-8-6/h1-3H,4H2
• InChI Key： OHLVKUPETMWXQD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.95344g/mol
• Monoisotopic Mass: 215.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-bromo-3-(nitromethyl)pyridine

Professional Introduction to 2-bromo-3-(nitromethyl)pyridine (CAS No. 2228239-38-9)

2-bromo-3-(nitromethyl)pyridine, with the chemical identifier CAS No. 2228239-38-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and nitromethyl substituents on the pyridine ring endows this compound with unique reactivity, enabling its use in diverse synthetic pathways.

The< strong>pyridine core is a nitrogen-containing aromatic ring that is widely recognized for its role in medicinal chemistry. Its ability to form hydrogen bonds and interact with biological targets makes it a preferred scaffold in drug design. In particular, the< strong>bromo substituent at the 2-position enhances electrophilic aromatic substitution reactions, while the< strong>nitromethyl group at the 3-position introduces a reactive nitro functional group that can be further modified through reduction or nucleophilic substitution.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from< strong>2-bromo-3-(nitromethyl)pyridine. One notable area of investigation involves its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitromethyl group can be selectively reduced to an amine, allowing for further derivatization into potent pharmacophores. For instance, studies have demonstrated its utility in generating substituted pyridines that exhibit inhibitory activity against tyrosine kinases, which play a pivotal role in cell signaling pathways associated with various diseases.

The< strong>CAS No. 2228239-38-9 designation ensures that researchers can reliably identify and source this compound for their experiments. Its molecular structure, characterized by a brominated pyridine ring linked to a nitromethyl side chain, provides multiple sites for chemical manipulation. This flexibility has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Advances in synthetic methodologies have further enhanced the accessibility and utility of< strong>2-bromo-3-(nitromethyl)pyridine. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for the introduction of diverse functional groups at specific positions on the pyridine ring. Additionally, flow chemistry has enabled more efficient and scalable production processes, reducing reaction times and improving yields. These innovations have made it possible to explore complex molecular architectures derived from this intermediate more rapidly than ever before.

The pharmaceutical industry has been particularly interested in leveraging< strong>2-bromo-3-(nitromethyl)pyridine for the development of next-generation therapeutics. Researchers have harnessed its reactivity to create novel analogs with enhanced pharmacological properties. For example, modifications of the nitro group can yield compounds with improved solubility or metabolic stability, critical factors for drug efficacy and safety. Furthermore, the bromine atom serves as a handle for further functionalization via Suzuki-Miyaura or Stille couplings, allowing for the construction of polycyclic frameworks that mimic natural products or known bioactive molecules.

In academic settings, this compound has been employed as a teaching tool to illustrate advanced concepts in organic synthesis and medicinal chemistry. Its structural features provide an excellent platform for demonstrating electronic effects, regioselectivity, and mechanistic pathways. By studying reactions involving< strong>2-bromo-3-(nitromethyl)pyridine, students gain insights into how subtle changes in molecular structure can influence reactivity and biological activity.

The growing body of literature on< strong>CAS No. 2228239-38-9 reflects its importance as a building block in synthetic chemistry. Collaborative efforts between academia and industry have led to innovative applications that continue to expand its utility. As research progresses, it is likely that new derivatives and applications will emerge, further solidifying its role as a cornerstone compound in pharmaceutical development.

In conclusion, 2-bromo-3-(nitromethyl)pyridine represents a fascinating example of how structural diversity can drive discovery in medicinal chemistry. Its unique combination of functional groups and synthetic versatility makes it an indispensable tool for researchers seeking to develop novel therapeutic agents. The continued exploration of its derivatives promises to yield groundbreaking advancements in drug design and discovery.